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Introduction
N3-kethoxal is a versatile chemical probe that has emerged as a powerful tool for studying the

dynamics of transcription and RNA structure.[1][2][3][4] Its ability to selectively label single-

stranded guanines (G) in nucleic acids underpins its utility in various high-throughput

sequencing techniques.[1][2][5] This document provides detailed application notes and

protocols for two key N3-kethoxal-based methods: Kethoxal-assisted single-stranded DNA

sequencing (KAS-seq) for monitoring transcription dynamics and Keth-seq for transcriptome-

wide RNA structure mapping.[1][5]

N3-kethoxal is an azide-containing derivative of kethoxal, a compound known to react

specifically with the N1 and N2 positions of guanine in single-stranded nucleic acids.[6] This

modification allows for the subsequent attachment of biotin via click chemistry, enabling the

enrichment of labeled DNA or RNA fragments for sequencing.[5][7] The rapid and reversible

nature of the N3-kethoxal labeling makes it particularly suitable for capturing transient events

in transcription and RNA folding.[1][2][8]
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Global Transcription Dynamics: KAS-seq allows for the genome-wide mapping of single-

stranded DNA (ssDNA) regions, which are hallmarks of active transcription bubbles.[6][9][10]

[11][12] This provides a direct readout of transcriptionally engaged RNA polymerases.[7][9]

Enhancer Activity: The method can identify active enhancers based on the presence of

ssDNA, offering insights into gene regulatory landscapes.[9][10][11][12]

RNA Polymerase I, II, and III Activity: KAS-seq can simultaneously measure the activities of

all three major RNA polymerases.[6][7][9]

Transcriptome-wide RNA Structure Mapping: Keth-seq provides a snapshot of RNA

secondary structures in vivo, which is crucial for understanding RNA function and regulation.

[1][4]

RNA-RNA Interactions: A recent adaptation, KARR-seq, utilizes N3-kethoxal to capture and

identify RNA-RNA interactions and higher-order RNA structures within cells.[13][14]

Data Presentation: Quantitative Insights from N3-
kethoxal Based Methods
The following tables summarize key quantitative parameters associated with KAS-seq and

Keth-seq experiments, providing a reference for experimental design and data interpretation.

Parameter KAS-seq Reference

Input Material
As few as 1,000 cells; also

applicable to tissues
[6][9][10][11][12]

Labeling Time 5 - 10 minutes [6][7][8][9][10]

Peak Number Reduction with

Transcription Inhibitors

DRB: 57% reduction;

Triptolide: 93% reduction
[5]

Total Procedure Time (pre-

library)
3 - 4 hours [7][8][15]
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Parameter Keth-seq Reference

Cellular Labeling Time
Signal detected in 1 minute,

saturated in 5 minutes
[1]

Reversibility of Labeling

Thoroughly removed after 10

minutes at 95°C with 50 mM

GTP

[2]

Specificity

Reacts with single-stranded

guanine; no reaction with m1G

and m2G, but labels m7G

[2]

Experimental Protocols
Kethoxal-assisted single-stranded DNA sequencing
(KAS-seq)
This protocol outlines the key steps for performing KAS-seq to map single-stranded DNA

regions genome-wide.

1. N3-kethoxal Labeling of Cells:

Prepare a 500 mM N3-kethoxal stock solution in DMSO.[16][17]
Dilute the stock solution to a final concentration of 5 mM in pre-warmed (37°C) cell culture
medium.[16][17]
For adherent cells, add the labeling medium directly to the culture dish. For suspension cells,
resuspend the cell pellet in the labeling medium.
Incubate for 5-10 minutes at 37°C.[6][7]

2. Genomic DNA Isolation:

Immediately after labeling, harvest the cells and isolate genomic DNA using a standard kit
(e.g., PureLink Genomic DNA Mini Kit).
Elute the DNA in 25 mM K3BO3 (pH 7.0).[7]

3. Biotinylation of Labeled DNA:
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Prepare a click reaction mixture containing the isolated genomic DNA, DBCO-biotin, and a
suitable buffer.
Incubate the reaction at 37°C for 1.5 hours with shaking to facilitate the copper-free click
reaction.[16][17]
Treat with RNase A to remove any contaminating RNA.[16][17]

4. DNA Fragmentation and Enrichment:

Fragment the biotinylated DNA to the desired size range (e.g., 200-500 bp) by sonication.
[16][17]
Enrich the biotinylated DNA fragments using streptavidin-coated magnetic beads.

5. Library Preparation and Sequencing:

Perform end-repair, A-tailing, and adapter ligation on the enriched DNA fragments.
Amplify the library by PCR.
Sequence the library on a high-throughput sequencing platform.

Keth-seq for Transcriptome-wide RNA Structure
Mapping
This protocol details the procedure for using N3-kethoxal to probe RNA secondary structure.

1. In Vivo RNA Labeling:

Add N3-kethoxal directly to the cell culture medium to a final concentration of 2-5 mM.
Incubate for 1-5 minutes at 37°C.[1]

2. Total RNA Isolation:

Harvest the cells and immediately isolate total RNA using a standard method (e.g., TRIzol
extraction).

3. Biotinylation of Labeled RNA:

Perform a copper-free click reaction to attach biotin to the N3-kethoxal-labeled guanines
using DBCO-biotin.[1]
This reaction is typically carried out for 2 hours at 37°C in a borate buffer to stabilize the
kethoxal-guanine adduct.[1]
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4. RNA Fragmentation and Library Construction:

Fragment the biotinylated RNA by sonication. Note: Do not use high-temperature
fragmentation methods as this can reverse the N3-kethoxal labeling.[1]
Construct a sequencing library from the fragmented RNA. This typically involves reverse
transcription, which will be stopped at the site of N3-kethoxal modification.
A control library can be prepared by treating an aliquot of the labeled RNA under conditions
that reverse the N3-kethoxal adduct (e.g., heating) before reverse transcription.[1]

5. Sequencing and Data Analysis:

Sequence the library.
The positions of reverse transcription stops indicate single-stranded guanines in the original
RNA molecule.
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Logical Relationship of N3-kethoxal Applications

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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